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Compound of Interest

Compound Name: Hippuric acid-d5

Cat. No.: B590295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Hippuric acid-d5 (CAS No. 53518-98-2). The following sections detail the chemical and

physical properties, hazard identification, protective measures, and experimental

considerations for this deuterated analogue of hippuric acid. This document is intended to

serve as a crucial resource for laboratory personnel to ensure safe handling and use in

research and development settings.

Chemical and Physical Properties
Hippuric acid-d5 is a stable, isotopically labeled form of hippuric acid where five hydrogen

atoms on the benzene ring have been replaced with deuterium.[1] While specific experimental

data for the deuterated form is limited, the physical and chemical properties are expected to be

very similar to those of its non-deuterated counterpart. The primary difference lies in the

increased molecular weight due to the deuterium atoms.[2] Deuterated compounds are

valuable in pharmaceutical research as they can help in studying drug metabolism, improve

drug stability, and act as internal standards in analytical testing.[3][4]

Table 1: Physicochemical Data for Hippuric Acid-d5 and Hippuric Acid
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Property Hippuric Acid-d5 Hippuric Acid Reference(s)

CAS Number 53518-98-2 495-69-2 [2][5]

Molecular Formula C₉H₄D₅NO₃ C₉H₉NO₃ [6][7]

Molecular Weight 184.20 g/mol 179.17 g/mol [2][5]

Appearance
White crystalline

powder

White crystalline

powder
[8]

Melting Point

Not explicitly stated,

but expected to be

similar to Hippuric

Acid

187-191 °C [5][9]

Solubility
Not explicitly stated.

Soluble in DMSO.

Soluble in hot water

and hot alcohol. Partly

miscible in cold water.

[5][8][10]

Storage Temperature

Room temperature,

protected from light

and moisture. Some

suppliers recommend

cold storage (e.g.,

-20°C).

Store below +30°C in

a dry, well-ventilated

place.

[5][11][12][13]

Hazard Identification and Safety Precautions
As a deuterated analog, Hippuric acid-d5 is expected to have a similar hazard profile to

Hippuric acid. It is considered a hazardous substance.[8] The primary routes of exposure are

inhalation, ingestion, and skin or eye contact.

Table 2: Hazard Identification for Hippuric Acid (as a proxy for Hippuric acid-d5)
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Hazard Description GHS Classification Reference(s)

Acute Oral Toxicity

Harmful if swallowed.

Ingestion of less than

150g may be fatal or

cause serious health

damage.

Category 4 [8][14][15]

Skin Irritation Causes skin irritation. Category 2 [14][15][16]

Eye Damage
Causes serious eye

damage.
Category 1 [8][14][15][16]

Respiratory Irritation
May cause respiratory

irritation.
Category 3 [8][14][15][16]

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

holding eyelids apart. Seek immediate medical attention.[8][16]

Skin Contact: Remove contaminated clothing. Flush skin and hair with running water and

soap. Seek medical attention if irritation occurs.[8][17]

Inhalation: Remove from the contaminated area to fresh air. If irritation or discomfort persists,

seek medical attention.[8][17]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[16]

Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of Hippuric
acid-d5 and ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
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Eye Protection: Wear safety glasses with side shields or chemical goggles.[8][14]

Hand Protection: Wear appropriate chemical-resistant gloves.[8][15]

Skin and Body Protection: Wear a lab coat and, if necessary, a full protective suit to prevent

skin contact.[14][15]

Respiratory Protection: Use in a well-ventilated area. If dust is generated, use a NIOSH-

approved respirator.[14][17]

General Handling Practices
Avoid contact with skin and eyes.[17]

Do not breathe dust.[16]

Use in a well-ventilated area or under a fume hood.[17]

Wash hands thoroughly after handling.[14]

Do not eat, drink, or smoke in the laboratory.[16]

Storage Conditions
Store in original, tightly sealed containers.[11][17]

Keep in a cool, dry, and well-ventilated place.[14][15]

Protect from light and moisture.[11]

Store away from incompatible materials such as strong oxidizing agents.[14][17]

Spill and Disposal Procedures
Minor Spills: Clean up spills immediately. Use dry clean-up procedures to avoid generating

dust. Place spilled material in a suitable, labeled container for waste disposal.[8][17]

Major Spills: Evacuate the area. Alert emergency responders. Wear appropriate PPE.

Prevent spillage from entering drains or water sources.[8][17]
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Disposal: All waste must be handled in accordance with local, state, and federal regulations.

[8]

Experimental Protocols and Considerations
Hippuric acid-d5 is primarily used as an internal standard in quantitative analysis by methods

such as liquid chromatography-mass spectrometry (LC-MS/MS).[12][18] Its deuteration

provides a distinct mass-to-charge ratio, allowing for accurate quantification of its non-

deuterated counterpart in biological matrices.

Representative Experimental Protocol: Quantification of
Hippuric Acid in Urine using LC-MS/MS
This protocol is a synthesized example based on common practices for using deuterated

internal standards.

Preparation of Stock Solutions:

Prepare a stock solution of Hippuric acid-d5 in an appropriate solvent (e.g., methanol or

acetonitrile) at a concentration of 1 mg/mL.

Prepare a series of calibration standards of non-deuterated Hippuric acid in the same

solvent.

Sample Preparation:

Thaw urine samples at room temperature.

Vortex and centrifuge the samples to precipitate any solids.

To a 100 µL aliquot of urine supernatant, add a known amount of the Hippuric acid-d5
internal standard stock solution.

Perform a protein precipitation step by adding a solvent like acetonitrile, then vortex and

centrifuge.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.
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Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject the prepared sample into the LC-MS/MS system.

Use a suitable C18 reversed-phase column for chromatographic separation.[19]

The mobile phase can be an isocratic or gradient mixture of water and acetonitrile with a

modifier like formic acid.[19]

Set the mass spectrometer to operate in negative ionization mode using Multiple Reaction

Monitoring (MRM) to detect the specific transitions for both Hippuric acid and Hippuric
acid-d5.[18]

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of Hippuric acid in the urine samples from the calibration

curve.

Metabolic Pathway and Logical Relationships
Hippuric acid is a normal metabolite found in urine, formed from the conjugation of benzoic acid

and glycine in the liver and kidneys.[7][20] Its levels can be indicative of exposure to aromatic

compounds like toluene or the consumption of phenolic compounds found in fruits, tea, and

wine.[7][20]

Visualizations
Below are diagrams illustrating the safe handling workflow for Hippuric acid-d5 and its

metabolic formation pathway.
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Safe Handling Workflow for Hippuric Acid-d5

Risk Assessment
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Caption: A workflow diagram illustrating the key steps for the safe handling of Hippuric acid-
d5.
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Metabolic Pathway of Hippuric Acid Formation
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Caption: A diagram showing the metabolic pathway for the formation of Hippuric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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